Cas no 1003042-50-9 ((5-Amino-2-methylphenyl)boronic acid)

• Product Name: (5-Amino-2-methylphenyl)boronic acid
• CAS No: 1003042-50-9
• MF: C₇H₁₀BNO₂
• MW: 150.970801830292
• MDL: MFCD22192389
• CID: 3038257
• PubChem ID: 57497242
• Update Time: 2025-05-23

(5-Amino-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Amino-2-methylphenyl)boronic acid
• 5-Amino-2-methyl-phenyl-boronic acid
• AKOS025312408
• 5-amino-2-methylphenylboronic acid
• JAHYXGDCVKUSTM-UHFFFAOYSA-N
• MFCD22192389
• CS-0140974
• EN300-371886
• SB76341
• F97927
• (5-amino-2-methylphenyl)boronicacid
• Boronic acid, B-(5-amino-2-methylphenyl)-
• BS-19021
• SCHEMBL3328437
• 1003042-50-9
• DB-108379

• MDL： MFCD22192389
• Inchi： 1S/C7H10BNO2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4,10-11H,9H2,1H3
• InChI Key： JAHYXGDCVKUSTM-UHFFFAOYSA-N
• SMILES： OB(C1C=C(C=CC=1C)N)O

Computed Properties

• Exact Mass: 151.080459g/mol
• Monoisotopic Mass: 151.080459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 150.97g/mol
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (5-Amino-2-methylphenyl)boronic acid

Comprehensive Overview of (5-Amino-2-methylphenyl)boronic acid (CAS No. 1003042-50-9)

(5-Amino-2-methylphenyl)boronic acid (CAS No. 1003042-50-9) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a Nobel Prize-winning methodology for carbon-carbon bond formation. Its unique structure, featuring an amino group and a methyl substituent, enhances its reactivity and selectivity in catalytic transformations, making it a valuable tool for chemists.

The growing demand for boronic acid-based compounds in drug discovery, particularly in the development of protease inhibitors and kinase-targeted therapies, has spotlighted (5-Amino-2-methylphenyl)boronic acid. Researchers are increasingly exploring its potential in designing biocompatible materials and sensors, driven by its ability to form reversible covalent bonds with diols and other functional groups. This property is critical for applications like glucose sensing and targeted drug delivery systems, aligning with trends in personalized medicine.

From an industrial perspective, CAS No. 1003042-50-9 is synthesized through controlled lithiation-borylation sequences or directed ortho-metalation, ensuring high purity and yield. Its stability under ambient conditions and solubility in common organic solvents (e.g., THF, DMF) facilitate its integration into scalable processes. Recent studies highlight its role in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where it acts as a linker to engineer porous materials for gas storage or catalysis.

Environmental and safety considerations are paramount when handling (5-Amino-2-methylphenyl)boronic acid. While it is not classified as hazardous, standard laboratory precautions—such as using gloves and eye protection—are recommended. Its low toxicity profile, as evidenced by in vitro assays, supports its adoption in green chemistry initiatives, reducing the ecological footprint of chemical manufacturing.

Frequently asked questions about this compound include: "What are the alternatives to (5-Amino-2-methylphenyl)boronic acid in coupling reactions?" or "How does the amino group influence its reactivity?" Addressing these, experts emphasize the compound’s irreplaceability in asymmetric synthesis due to its balanced steric and electronic effects. Moreover, its chemo- and regioselectivity outperform simpler boronic acids in complex molecular architectures.

In summary, (5-Amino-2-methylphenyl)boronic acid (CAS No. 1003042-50-9) exemplifies the convergence of innovation and utility in modern chemistry. Its versatility spans from cutting-edge bioconjugation techniques to sustainable material design, cementing its status as a cornerstone in both academic and industrial laboratories. As research progresses, its applications in theranostics and smart materials are poised to expand, reflecting broader shifts toward multifunctional chemical solutions.